Benzenesulfonamide, 4-[5-(4-chlorophenyl)-2-methyl-3-(1-oxopropyl)-1H-pyrrol-1-yl]-

• CAS No.: 1000279-69-5
• Product Name: Benzenesulfonamide, 4-[5-(4-chlorophenyl)-2-methyl-3-(1-oxopropyl)-1H-pyrrol-1-yl]-
• Molecular Formula: C20H19ClN2O3S
• Molecular Weight: 402.9 g/mol
• IUPAC Name: 4-[5-(4-chlorophenyl)-2-methyl-3-propanoylpyrrol-1-yl]benzenesulfonamide
• Standard InChI: InChI=1S/C20H19ClN2O3S/c1-3-20(24)18-12-19(14-4-6-15(21)7-5-14)23(13(18)2)16-8-10-17(11-9-16)27(22,25)26/h4-12H,3H2,1-2H3,(H2,22,25,26)
• Standard InChIKey: ABACVOXFUHDKNZ-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=C(N(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N)C
• Canonical SMILES: CCC(=O)C1=C(N(C(=C1)C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N)C
• Appearance: Solid powder
• Description: A-867744 is a type II PAM with good potency and selectivity. A-867744 showed acceptable pharmacokinetic profile across species and brain levels sufficient to modulate alpha7 nAChRs. In a rodent model of sensory gating, A-867744 normalized gating deficits.A-867744 represents a novel class of molecules capable of allosteric modulation of the alpha7 nAChRs. A-867744 potentiated acetylcholine (ACh)-evoked currents, with an EC(50) value of approximately 1 microM.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(5-(4-chlorophenyl)-2-methyl-3-propionyl-1H-pyrrol-1-yl)benzenesulfonamide; A 867744; A-867744; A867744
• Reference: 1: Ween H, Thorin-Hagene K, Andersen E, Grønlien JH, Lee CH, Gopalakrishnan M,; 2: Malysz J, Anderson DJ, Grønlien JH, Ji J, Bunnelle WH, Håkerud M,; 3: Hu M, Gopalakrishnan M, Li J. Positive allosteric modulation of alpha7; 4: Faghih R, Gopalakrishnan SM, Gronlien JH, Malysz J, Briggs CA, Wetterstrand C,; 5: Malysz J, Grønlien JH, Anderson DJ, Håkerud M, Thorin-Hagene K, Ween H,
• PubChem Compound: 23642319
• Last Modified: Nov 11 2021